Cas no 1251564-58-5 (N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251564-58-5
• MF: C₂₃H₂₅ClN₄O
• MW: 408.923804044724
• CID: 5396510
• Update Time: 2025-06-14

N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-chloroanilino)-7-methyl-1,8-naphthyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone
• N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H25ClN4O/c1-3-18-6-4-5-13-28(18)23(29)20-14-25-22-19(12-7-15(2)26-22)21(20)27-17-10-8-16(24)9-11-17/h7-12,14,18H,3-6,13H2,1-2H3,(H,25,26,27)
• InChI Key： FLUUIXXAQNGHNB-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(Cl)C=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCCC1CC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine

Comprehensive Overview of N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251564-58-5)

The compound N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251564-58-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,8-naphthyridine core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

One of the key structural features of this compound is the presence of a 2-ethylpiperidine moiety, which contributes to its pharmacological properties. The 4-chlorophenyl group further enhances its binding affinity to certain receptors, making it a candidate for further exploration in treating various conditions. This aligns with current trends in the pharmaceutical industry, where there is a strong focus on developing small-molecule inhibitors and kinase-targeted therapies.

The 1,8-naphthyridine scaffold is known for its versatility in medicinal chemistry, often serving as a building block for compounds with antimicrobial, anticancer, and anti-inflammatory properties. Given the increasing global concern over antibiotic resistance and chronic diseases, the study of N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine could provide valuable insights into novel therapeutic strategies. Its potential as a selective enzyme inhibitor is another area of active research, particularly in the context of metabolic disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide bond formation and nucleophilic aromatic substitution. These methods are widely discussed in academic and industrial settings, as they are critical for the production of high-value intermediates in drug development. The compound's CAS No. 1251564-58-5 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

In recent years, there has been a surge in searches related to structure-activity relationships (SAR) and drug-likeness of novel compounds. N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine fits into this narrative, as its molecular properties—such as lipophilicity and hydrogen bonding capacity—are being evaluated to predict its bioavailability and efficacy. This is particularly relevant for researchers exploring computational chemistry and AI-driven drug design, which are among the most searched topics in the field.

Another area of interest is the compound's potential role in targeted cancer therapies. With the rise of precision oncology, molecules like this are being scrutinized for their ability to interfere with specific signaling pathways. The 7-methyl-1,8-naphthyridin-4-amine backbone, combined with the 2-ethylpiperidine and 4-chlorophenyl substituents, could offer a unique mechanism of action, making it a promising candidate for further preclinical studies.

Environmental and safety considerations are also paramount in modern chemical research. While N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine is not classified as hazardous, its handling and disposal must adhere to standard laboratory protocols. This reflects the broader industry shift toward green chemistry and sustainable practices, which are frequently searched topics among professionals and students alike.

In summary, N-(4-chlorophenyl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251564-58-5) represents a compelling area of study at the intersection of medicinal chemistry and drug development. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research, particularly in the context of precision medicine, kinase inhibition, and computational drug design. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments addressing some of today's most pressing health challenges.